Cas no 2639417-55-1 (4,5-dicyclohexyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid)

• Product Name: 4,5-dicyclohexyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid
• CAS No: 2639417-55-1
• MF: C₃₄H₃₇NO₄
• MW: 523.661889791489
• CID: 5663246
• PubChem ID: 165901679
• Update Time: 2025-06-12

4,5-dicyclohexyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27725800
• 4,5-dicyclohexyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid
• 2639417-55-1

• Inchi： 1S/C34H37NO4/c36-33(37)30-19-28(22-11-3-1-4-12-22)29(23-13-5-2-6-14-23)20-32(30)35-34(38)39-21-31-26-17-9-7-15-24(26)25-16-8-10-18-27(25)31/h7-10,15-20,22-23,31H,1-6,11-14,21H2,(H,35,38)(H,36,37)
• InChI Key： NXAPNQDZIDKRDS-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=O)O)C=C(C(=C1)C1CCCCC1)C1CCCCC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 523.27225866g/mol
• Monoisotopic Mass: 523.27225866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 39
• Rotatable Bond Count: 7
• Complexity: 811
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 4,5-dicyclohexyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid

Research Briefing on 4,5-Dicyclohexyl-2-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)benzoic Acid (CAS: 2639417-55-1)

In recent years, the compound 4,5-dicyclohexyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid (CAS: 2639417-55-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promise in various applications, including drug discovery, peptide synthesis, and material science. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the dicyclohexyl-substituted benzoic acid moiety makes it a versatile intermediate for the synthesis of complex biomolecules.

Recent studies have focused on the synthetic pathways and applications of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthesis route for 4,5-dicyclohexyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid, highlighting its improved yield and purity compared to traditional methods. The study emphasized the compound's role as a key building block in the solid-phase peptide synthesis (SPPS) of hydrophobic peptides, which are often challenging to produce due to solubility issues.

Another significant development was reported in a 2024 ACS Chemical Biology article, which explored the compound's potential as a modulator of protein-protein interactions (PPIs). The researchers demonstrated that derivatives of 4,5-dicyclohexyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid could selectively inhibit the binding of specific oncogenic proteins, offering a new avenue for cancer therapeutics. The study utilized molecular docking and in vitro assays to validate the compound's efficacy, with promising results in cell-based models.

In addition to its therapeutic potential, the compound has also been investigated for its utility in material science. A 2023 study in Advanced Materials described its incorporation into self-assembling hydrogels, where it acted as a stabilizing agent due to its hydrophobic and aromatic interactions. These hydrogels exhibited enhanced mechanical properties and biocompatibility, making them suitable for biomedical applications such as drug delivery and tissue engineering.

Despite these advancements, challenges remain in the large-scale production and application of 4,5-dicyclohexyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid. Issues such as cost-effectiveness, scalability, and potential toxicity in vivo need to be addressed in future research. Ongoing studies are exploring greener synthesis methods and the development of more potent derivatives with reduced side effects.

In conclusion, 4,5-dicyclohexyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid (CAS: 2639417-55-1) represents a multifaceted compound with broad applications in chemical biology and medicinal chemistry. Its role in peptide synthesis, protein modulation, and material science underscores its importance as a research tool and potential therapeutic agent. Continued investigation into its properties and applications will likely yield further innovations in the coming years.